Cas no 128537-47-3 (4-Chloro-3-ethyl-1-methyl-1H-pyrazole-5-carboxylic acidethylester)

4-Chloro-3-ethyl-1-methyl-1H-pyrazole-5-carboxylic acidethylester structure
128537-47-3 structure
Product Name:4-Chloro-3-ethyl-1-methyl-1H-pyrazole-5-carboxylic acidethylester
CAS No:128537-47-3
MF:C9H13ClN2O2
MW:216.664721250534
CID:105621
PubChem ID:14793346
Update Time:2025-04-18

4-Chloro-3-ethyl-1-methyl-1H-pyrazole-5-carboxylic acidethylester Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4-chloro-1-ethyl-3-methyl-1H-pyrazole-5-carboxylate
    • 1H-Pyrazole-5-carboxylicacid, 4-chloro-1-ethyl-3-methyl-, ethyl ester
    • ethyl 4-chloro-2-ethyl-5-methylpyrazole-3-carboxylate
    • ethyl 4-chloro-3-ethyl-1-methylpyrazolyl-5-carboxylate
    • 4-Chloro-2-ethyl-5-methyl-2H-pyrazole-3-carboxylic acid ethyl ester
    • 4-CHLORO-1-ETHYL-3-METHYL-1H-PYRAZOLE-5-CARBOXYLIC ACID ETHYL ESTER
    • 128537-47-3
    • AKOS015909544
    • SCHEMBL22582787
    • A805833
    • DTXSID60564097
    • Ethyl4-Chloro-1-ethyl-3-methyl-1H-pyrazole-5-carboxylate
    • 4-Chloro-3-ethyl-1-methyl-1H-pyrazole-5-carboxylic acidethylester
    • Inchi： 1S/C9H13ClN2O2/c1-4-12-8(9(13)14-5-2)7(10)6(3)11-12/h4-5H2,1-3H3
    • InChI Key： BXVLWBAKRHSBAN-UHFFFAOYSA-N
    • SMILES： ClC1C(C)=NN(CC)C=1C(=O)OCC

Computed Properties

  • Exact Mass: 216.06700
  • Monoisotopic Mass: 216.0665554g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 44.1Ų

Experimental Properties

  • PSA: 44.12000
  • LogP: 2.04150

4-Chloro-3-ethyl-1-methyl-1H-pyrazole-5-carboxylic acidethylester Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Chloro-3-ethyl-1-methyl-1H-pyrazole-5-carboxylic acidethylester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C277780-50mg
4-Chloro-3-ethyl-1-methyl-1H-pyrazole-5-carboxylic acidethylester
 128537-47-3
50mg
 $ 210.00 2022-04-01
TRC
C277780-100mg
4-Chloro-3-ethyl-1-methyl-1H-pyrazole-5-carboxylic acidethylester
 128537-47-3
100mg
 $ 350.00 2022-04-01
TRC
C277780-250mg
4-Chloro-3-ethyl-1-methyl-1H-pyrazole-5-carboxylic acidethylester
 128537-47-3
250mg
 $ 695.00 2022-04-01
Chemenu
CM492612-1g
Ethyl4-chloro-1-ethyl-3-methyl-1H-pyrazole-5-carboxylate
 128537-47-3 95%
1g
 $396 2022-06-13
Ambeed
A549165-1g
Ethyl 4-chloro-1-ethyl-3-methyl-1H-pyrazole-5-carboxylate
 128537-47-3 95+%
1g
 $400.0 2024-04-24

4-Chloro-3-ethyl-1-methyl-1H-pyrazole-5-carboxylic acidethylester Related Literature

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